Ethyl 4-[[2-[[5-[(furan-2-carbonylamino)methyl]-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(furan-2-carbonylamino)methyl]-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C26H25N5O6S/c1-3-36-25(34)17-10-12-18(13-11-17)28-23(32)16-38-26-30-29-22(15-27-24(33)21-9-6-14-37-21)31(26)19-7-4-5-8-20(19)35-2/h4-14H,3,15-16H2,1-2H3,(H,27,33)(H,28,32)
• InChI Key: ATGIICGLKNDRQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3OC)CNC(=O)C4=CC=CO4
• Molecular Formula: C26H25N5O6S
• Molecular Weight: 535.6 g/mol

Description

Ethyl 4-[[2-[[5-[(furan-2-carbonylamino)methyl]-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C26H25N5O6S and its molecular weight is 535.58. The purity is usually 95%.
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Scientific Research Applications

Conversion of Biomass to Furan Derivatives

Ethyl 4-[[2-[[5-[(furan-2-carbonylamino)methyl]-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate, with its furan component, can be linked to the conversion of biomass into valuable furan derivatives. This process is crucial for producing polymers, fuels, and various functional materials. 5-Hydroxymethylfurfural (HMF), a derivative closely associated with furan, has been recognized for its potential to become a primary feedstock for the chemical industry, potentially replacing non-renewable hydrocarbon sources. The research emphasizes the importance of HMF and its derivatives, such as furan-2-carbonylamino, in creating sustainable and versatile chemicals for the future (Chernyshev, Kravchenko, & Ananikov, 2017).

Reactions with Nucleophiles

The compound's furan and triazole moieties indicate its potential reactivity with various nucleophiles. Arylmethylidene derivatives of 3H-furan-2-ones, similar in structure to the furan component in the compound, have demonstrated diverse reactivity with C-, N-, and other nucleophiles, leading to the formation of various cyclic and acyclic compounds. This reactivity is essential for synthesizing numerous organic compounds, including pharmaceuticals and agrochemicals (Kamneva, Anis’kova, & Egorova, 2018).

Role in Fine Organic Synthesis

The triazole component of the compound, specifically amino-1,2,4-triazoles, is pivotal in fine organic synthesis. These compounds serve as fundamental raw materials in industries producing pharmaceuticals, agricultural products, and other high-energy materials. Amino-1,2,4-triazoles' utility in generating heat-resistant polymers, analytical reagents, and other specialized chemicals underscores their importance in various scientific and industrial applications (Nazarov, Miroshnichenko, Ivakh, & Uspensky, 2021).